7-Methyl-3-methylene-6-octen-1-ol

• CAS RN: 13066-51-8
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 7-methyl-3-methylideneoct-6-en-1-ol
• InChI: InChI=1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,11H,3-4,6-8H2,1-2H3
• InChI Key: LPYYZHAEKPCIHA-UHFFFAOYSA-N
• SMILES: CC(=CCCC(=C)CCO)C
• synonyms: 7-Methyl-3-methylene-6-octen-1-ol

Description

7-Methyl-3-methylene-6-octen-1-ol, also known as myrcenol, is a naturally occurring compound found in various plants, such as mangoes, hops, and bay leaves. It is widely used in the fragrance industry due to its pleasant odor, which is described as earthy, musky, and slightly sweet. In recent years, myrcenol has gained attention in scientific research due to its potential health benefits and applications in various fields.

Mechanism Of Action

The exact mechanism of action of 7-Methyl-3-methylene-6-octen-1-ol is not fully understood, but it is believed to work by interacting with various receptors and enzymes in the body. For example, 7-Methyl-3-methylene-6-octen-1-ol has been shown to interact with the TRPA1 receptor, which is involved in pain and inflammation. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation.

Biochemical And Physiological Effects

Myrcenol has been shown to have several biochemical and physiological effects on the body. For example, it has been shown to reduce the levels of pro-inflammatory cytokines, which are involved in inflammation. It has also been shown to increase the levels of anti-inflammatory cytokines, which can help to reduce inflammation. Additionally, 7-Methyl-3-methylene-6-octen-1-ol has been shown to have antioxidant properties, which can help to protect the body against oxidative stress.

Advantages And Limitations For Lab Experiments

One advantage of using 7-Methyl-3-methylene-6-octen-1-ol in lab experiments is that it is readily available and relatively inexpensive. Additionally, it has been shown to have a wide range of potential applications, which makes it a versatile compound for research. However, one limitation of using 7-Methyl-3-methylene-6-octen-1-ol in lab experiments is that it can be difficult to work with due to its volatile nature and strong odor.

Future Directions

There are several future directions for research on 7-Methyl-3-methylene-6-octen-1-ol. One area of interest is its potential as a natural insecticide, as it has been shown to have insecticidal properties. Another area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease, as it has been shown to have neuroprotective properties. Additionally, further research is needed to fully understand the mechanism of action of 7-Methyl-3-methylene-6-octen-1-ol and its potential applications in various fields.

Synthesis Methods

Myrcenol can be synthesized using various methods, including chemical synthesis and extraction from natural sources. One of the most common methods is the chemical synthesis from 3-methyl-3-buten-1-ol, which involves the use of reagents such as sulfuric acid and sodium sulfate. Another method is the extraction of 7-Methyl-3-methylene-6-octen-1-ol from natural sources, which involves the use of solvents such as ethanol and hexane.

Scientific Research Applications

Myrcenol has been the subject of several scientific studies, which have explored its potential health benefits and applications in various fields. One study found that 7-Methyl-3-methylene-6-octen-1-ol has anti-inflammatory properties, which could make it a useful treatment for conditions such as arthritis and asthma. Another study found that 7-Methyl-3-methylene-6-octen-1-ol has antimicrobial properties, which could make it a useful ingredient in personal care products and disinfectants.